Cas no 76808-18-9 (9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester)

• Product Name: 9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester
• CAS No: 76808-18-9
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 569100
• PubChem ID: 123662
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxylicacid, propyl ester
• BETA-CARBOLINE-3-CARBOXYLIC ACID PROPYL ESTER
• .beta.-Carboline-3-carboxylic acid propyl ester
• CAS_123662
• Propyl .beta.-carboline-3-carboxylate
• BPBio1_001101
• 9H-B-CARBOLINE-3-CARBOXYLIC ACID PROPYL ESTER
• Q27165185
• Pbc-3-C
• SCHEMBL2348263
• Beta CCP
• propyl beta-carboline-3-carboxylate
• NSC_123662
• 9H-pyrido[3,4-b]indole-3-carboxylic acid propyl ester
• DTXSID30227627
• CHEBI:93491
• FT-0641612
• PDSP1_001761
• Propyl 9H-beta-carboline-3-carboxylate #
• .beta.-Carboline-3-carboxylic acid, propyl ester
• beta -Carboline-3-carboxylic acid ester
• WGRVAGIQTHEEQW-UHFFFAOYSA-N
• beta-Ccp
• CHEMBL274847
• 9H-Pyrido(3,4-b)indole-3-carboxylic acid, propyl ester
• 76808-18-9
• A838836
• Biomol-NT_000275
• propyl 9H-pyrido[3,4-b]indole-3-carboxylate
• PDSP2_001744
• BDBM84992
• NCGC00163290-01
• BRD-K85242180-001-01-1
• CHEMBL1337028
• beta-Carboline-3-carboxylic acid, propyl ester
• DB-056134
• DTXCID80150118

• Inchi： 1S/C15H14N2O2/c1-2-7-19-15(18)13-8-11-10-5-3-4-6-12(10)17-14(11)9-16-13/h3-6,8-9,17H,2,7H2,1H3
• InChI Key： WGRVAGIQTHEEQW-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 254.106
• Monoisotopic Mass: 254.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.4
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Color/Form: 。
• Density: 1.27
• Boiling Point: 476.8°C at 760 mmHg
• Flash Point: 242.2°C
• Refractive Index: 1.678
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines